Cas no 25947-69-7 (Phenol, 2-(cyclopropylmethoxy)-)

• Product Name: Phenol, 2-(cyclopropylmethoxy)-
• CAS No: 25947-69-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD06656220
• CID: 1424947
• PubChem ID: 13755494
• Update Time: 2025-06-19

Phenol, 2-(cyclopropylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(cyclopropylmethoxy)-
• 2-(cyclopropylmethoxy)phenol
• 2-Cyclopropylmethoxyphenol
• W13278
• 25947-69-7
• AKOS009590344
• MFCD06656220
• o-cyclopropylmethoxyphenol
• SCHEMBL3725334
• YDZSEXUMNNEHKE-UHFFFAOYSA-N
• A1-03481
• DA-07597
• CS-0046994
• AS-60616

• MDL： MFCD06656220
• Inchi： 1S/C10H12O2/c11-9-3-1-2-4-10(9)12-7-8-5-6-8/h1-4,8,11H,5-7H2
• InChI Key： YDZSEXUMNNEHKE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CC1CC1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46